Cas no 1805563-81-8 (Methyl 5-chloro-2-cyano-3-mercaptobenzoate)

• Product Name: Methyl 5-chloro-2-cyano-3-mercaptobenzoate
• CAS No: 1805563-81-8
• MF: C₉H₆ClNO₂S
• MW: 227.667439937592
• CID: 4954007
• Update Time: 2025-08-05

Methyl 5-chloro-2-cyano-3-mercaptobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-chloro-2-cyano-3-mercaptobenzoate

• Inchi： 1S/C9H6ClNO2S/c1-13-9(12)6-2-5(10)3-8(14)7(6)4-11/h2-3,14H,1H3
• InChI Key： VVYWWVMOHZYIPE-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(C#N)=C(C(=O)OC)C=1)S

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 275
• XLogP3: 2.3
• Topological Polar Surface Area: 51.1

Additional information on Methyl 5-chloro-2-cyano-3-mercaptobenzoate

Comprehensive Overview of Methyl 5-chloro-2-cyano-3-mercaptobenzoate (CAS No. 1805563-81-8)

Methyl 5-chloro-2-cyano-3-mercaptobenzoate (CAS No. 1805563-81-8) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and material science. This compound, characterized by its unique molecular structure featuring a chloro, cyano, and mercapto functional groups, serves as a versatile intermediate in synthetic chemistry. Its CAS number 1805563-81-8 is frequently searched by researchers and industry professionals seeking high-purity reagents for advanced applications.

The growing interest in Methyl 5-chloro-2-cyano-3-mercaptobenzoate aligns with current trends in sustainable chemistry and green synthesis. Researchers are increasingly exploring its potential as a building block for eco-friendly catalysts and biodegradable materials. Online queries often include terms like "synthesis of Methyl 5-chloro-2-cyano-3-mercaptobenzoate" or "applications of CAS 1805563-81-8," reflecting the compound's relevance in modern chemical innovation. Its cyano group and thiol functionality make it particularly valuable for designing novel polymers with enhanced thermal stability.

From a pharmaceutical perspective, the 5-chloro-2-cyano moiety in this compound has shown promise in medicinal chemistry. Recent publications highlight its utility in developing enzyme inhibitors and receptor modulators, addressing frequent search queries about "bioactive derivatives of Methyl 5-chloro-2-cyano-3-mercaptobenzoate." The compound's mercapto group enables facile conjugation with biomolecules, making it valuable for drug discovery platforms targeting metabolic disorders and inflammatory conditions.

Analytical chemists frequently investigate CAS 1805563-81-8 using advanced techniques like HPLC-MS and NMR spectroscopy. Common questions in scientific forums revolve around "spectral data for Methyl 5-chloro-2-cyano-3-mercaptobenzoate" and "stability under various pH conditions." The compound demonstrates remarkable stability in organic solvents, which explains its preference in multi-step synthetic routes. Its methyl ester group offers additional flexibility for further chemical modifications.

In material science applications, the thiol functionality of this compound enables surface modification of nanoparticles and quantum dots. This addresses trending research topics in nanotechnology, where users often search for "thiol-based linkers for nanomaterials." The chloro substituent at the 5-position provides an additional reactive site for cross-coupling reactions, making it valuable for creating advanced conductive polymers.

Quality control specifications for Methyl 5-chloro-2-cyano-3-mercaptobenzoate (CAS 1805563-81-8) typically require ≥98% purity, with particular attention to residual solvent content. Industrial users frequently inquire about "bulk availability of CAS 1805563-81-8" and "custom synthesis options," reflecting its commercial importance. The compound's shelf life and storage conditions (typically 2-8°C under inert atmosphere) are also common discussion points in technical forums.

Environmental and safety studies of this compound focus on its biodegradation pathways and ecotoxicological profile. Regulatory-compliant manufacturers provide detailed "SDS for Methyl 5-chloro-2-cyano-3-mercaptobenzoate" documents, addressing another frequent search term. The compound's low volatility and moderate water solubility make it suitable for controlled industrial processes with proper engineering controls.

Future research directions for CAS 1805563-81-8 may explore its potential in renewable energy applications, particularly in organic photovoltaic materials. The simultaneous presence of electron-withdrawing cyano and electron-donating mercapto groups creates interesting electronic properties that could benefit emerging technologies. This aligns with growing interest in sustainable energy solutions across scientific communities.